N-[(3-hydroxyanilino)-sulfanylidenemethyl]-2-furancarboxamide

• Molecular Formula: C12H10N2O3S
• Molecular Weight: 262.29 g/mol
• IUPAC Name: N-[(3-hydroxyphenyl)carbamothioyl]furan-2-carboxamide
• InChI: InChI=1S/C12H10N2O3S/c15-9-4-1-3-8(7-9)13-12(18)14-11(16)10-5-2-6-17-10/h1-7,15H,(H2,13,14,16,18)
• InChI Key: RMDOBGURCUPDKG-UHFFFAOYSA-N
• SMILES: C1=CC(=CC(=C1)O)NC(=S)NC(=O)C2=CC=CO2

Description

N-[(3-hydroxyanilino)-sulfanylidenemethyl]-2-furancarboxamide is a member of thioureas.

Scientific Research Applications

• Synthesis and Catalysis : A study by Li et al. (2017) details the catalytic oxidative amidation of 5-hydroxymethylfurfural to synthesize 2,5-Furandicarboxamide, which involved intermediates like 5-cyano-2-furancarboxamide.

• Antibacterial Activities : Research by Siddiqa et al. (2022) focuses on the synthesis of N-(4-bromophenyl)furan-2-carboxamide and its derivatives, investigating their in vitro antibacterial activities against drug-resistant bacteria.

• Furan Derivatives Synthesis : A study by Bossio et al. (1994) describes the synthesis of a novel class of furan derivatives, including N-substituted 3-aryl-4-arylsulfonyl-2,5-dihydro-5-oxofuran-2-carboxamides.

• Antitumor Activities : The synthesis of compounds related to N-[(3-hydroxyanilino)-sulfanylidenemethyl]-2-furancarboxamide for antitumor activities is detailed in a study by Xu Xin-hua (2008).

• Food Science Applications : In the context of food science, a study by Anese et al. (2013) discusses the mitigation of furanic compounds, including furan and 5-hydroxymethylfurfural, in food.

• Chemical Sensor Development : Research by Ravichandiran et al. (2020) explores the development of a phenoxazine-based fluorescence chemosensor for detecting Cd2+ and CN− ions, incorporating furan-2-carboxamide group.

• Polymer Industry : The study by Jiang et al. (2015) investigates Furan-2,5-dicarboxylic acid-based furanic-aliphatic polyamides, a sustainable alternative in polymer industry for manufacturing various polymers.

• Antifungal Activity : A study by Wen et al. (2016) on the synthesis of furancarboxamide derivatives shows their potential as antifungal agents against various fungi.

• Catalytic Oxidation : Research by Jain et al. (2015) highlights the catalytic oxidation of 5-hydroxymethyl-2-furfural to furan-2,5-dicarboxylic acid using a novel catalyst, indicating applications in chemical manufacturing processes.

• Pharmaceutical Applications : A study by Lee et al. (2017) demonstrates the use of a chemical compound similar in structure to N-[(3-hydroxyanilino)-sulfanylidenemethyl]-2-furancarboxamide for inhibiting the SARS coronavirus helicase.

• Crystal Packing Studies : The research by Rahmani et al. (2016) explores the supramolecular effect of aromaticity on the crystal packing of furan/thiophene carboxamide compounds.

• Antiviral Drug Development : The work of Spratt et al. (2021) discusses the potential of furan-2-carboxamide derivatives as inhibitors against coronavirus helicases, important for antiviral drug development.